Cas no 2680585-83-3 (4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2680585-83-3
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5916676
• PubChem ID: 165913487
• Update Time: 2025-05-20

4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680585-83-3
• 4,4-dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• EN300-7040344
• 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-9(2)3-4-14(6(5-9)7(15)16)8(17)10(11,12)13/h6H,3-5H2,1-2H3,(H,15,16)
• InChI Key： YZFVKCXDXROAIE-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C)(C)CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Introduction to 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2680585-83-3)

4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, identified by the chemical identifier CAS No. 2680585-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, particularly the presence of a trifluoroacetyl group and a carboxylic acid moiety, contribute to its unique chemical properties and potential applications in drug development.

The trifluoroacetyl group is a key functional moiety that imparts lipophilicity and electronic characteristics to the molecule, making it an attractive candidate for further derivatization and exploration in medicinal chemistry. This group has been widely studied for its ability to enhance the binding affinity and metabolic stability of drug candidates. In contrast, the carboxylic acid functionality provides a site for further chemical modifications, such as esterification or amidation, which can be tailored to optimize pharmacokinetic profiles and target specificity.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated compounds in improving therapeutic efficacy. The introduction of fluorine atoms into molecular structures often leads to enhanced bioavailability, reduced metabolic degradation, and improved binding interactions with biological targets. The trifluoroacetyl group in 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid exemplifies this trend, as it is known to increase the metabolic stability of adjacent amine groups and improve oral bioavailability.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Piperidine derivatives have been extensively explored for their role in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural motif of 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid suggests that it may serve as a valuable scaffold for designing new drugs with improved pharmacological properties.

In particular, recent studies have demonstrated the efficacy of trifluoromethyl-substituted compounds in modulating enzyme activity and receptor binding. The trifluoroacetyl group in this molecule is expected to contribute to its interaction with biological targets by influencing both steric and electronic factors. This has opened up new avenues for research into potential applications in areas such as antiviral and anticancer therapies.

The synthesis of 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetyl group typically involves reactions with trifluoroacetic anhydride or trifluoroacetic acid derivatives under acidic or basic catalysis. The subsequent functionalization at the 2-position of the piperidine ring with a carboxylic acid group further demonstrates the compound's versatility as a synthetic intermediate.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit promising biological activities. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its potential as an inhibitor or modulator of specific enzymes or receptors. Additionally, its ability to undergo further derivatization makes it a valuable tool for structure-activity relationship (SAR) studies.

The use of computational methods such as molecular docking and quantum mechanical calculations has become increasingly important in evaluating the potential interactions between 4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid and biological targets. These techniques allow researchers to predict binding affinities and identify key interaction sites, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions provides a more comprehensive understanding of the compound's pharmacological behavior.

In conclusion,4,4-Dimethyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No. 2680585-83-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development. As our understanding of fluorinated compounds continues to grow,this molecule may play a crucial role in designing next-generation therapeutics with improved efficacy and safety profiles.